Cas no 497074-22-3 (Bicyclo[2.1.1]hexane-1-methanol, 4-bromo- (9CI))

• Product Name: Bicyclo[2.1.1]hexane-1-methanol, 4-bromo- (9CI)
• CAS No: 497074-22-3
• MF: C₇H₁₁BrO
• MW: 191.065641641617
• CID: 932699
• PubChem ID: 45098670
• Update Time: 2025-04-19

Bicyclo[2.1.1]hexane-1-methanol, 4-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.1]hexane-1-methanol, 4-bromo- (9CI)
• 497074-22-3
• (4-Bromobicyclo[2.1.1]hexan-1-yl)methanol
• Bicyclo[2.1.1]hexane-1-methanol,4-bromo-(9ci)
• starbld0018486

• Inchi： 1S/C7H11BrO/c8-7-2-1-6(3-7,4-7)5-9/h9H,1-5H2
• InChI Key： KIKODQNGMLRQDQ-UHFFFAOYSA-N
• SMILES： BrC12CCC(CO)(C1)C2

Computed Properties

• Exact Mass: 189.999
• Monoisotopic Mass: 189.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.3